2-[3-(1,3-Benzothiazol-2-yl)piperidin-1-yl]-N-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)acetamide

• CAS No.: 956571-77-0
• Product Name: 2-[3-(1,3-Benzothiazol-2-yl)piperidin-1-yl]-N-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)acetamide
• Molecular Formula: C25H27N5OS
• Molecular Weight: 445.6 g/mol
• IUPAC Name: 2-[3-(1,3-benzothiazol-2-yl)piperidin-1-yl]-N-(3,5-dimethyl-1-phenylpyrazol-4-yl)acetamide
• Standard InChI: InChI=1S/C25H27N5OS/c1-17-24(18(2)30(28-17)20-10-4-3-5-11-20)27-23(31)16-29-14-8-9-19(15-29)25-26-21-12-6-7-13-22(21)32-25/h3-7,10-13,19H,8-9,14-16H2,1-2H3,(H,27,31)
• Standard InChIKey: JKGGFVABTBFVOC-UHFFFAOYSA-N
• SMILES: CC1=C(C(=NN1C2=CC=CC=C2)C)NC(=O)CN3CCCC(C3)C4=NC5=CC=CC=C5S4
• Canonical SMILES: CC1=C(C(=NN1C2=CC=CC=C2)C)NC(=O)CN3CCCC(C3)C4=NC5=CC=CC=C5S4
• Appearance: Solid powder
• Description: Amb123203 is an inhibitor of budding of mVP40 and eVP40 VLPs. It acts by blocking mVP40-795 Nedd4 protein-protein interaction.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Amb123203; Amb-123203; Amb 123203; PPxY Budding Inhibitor 4
• Reference: 1: Han Z, Sagum CA, Bedford MT, Sidhu SS, Sudol M, Harty RN. ITCH E3 Ubiquitin Ligase Interacts with Ebola Virus VP40 To Regulate Budding. J Virol. 2016 Sep 29;90(20):9163-71. doi: 10.1128/JVI.01078-16. Print 2016 Oct 15. PubMed PMID: 27489272; PubMed Central PMCID: PMC5044852.
• PubChem Compound: 16358423
• Last Modified: Nov 12 2021